Cas no 25546-02-5 (3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil))

• Product Name: 3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil)
• CAS No: 25546-02-5
• MF: C₉H₁₃ClN₂O₃
• MW: 232.664121389389
• CID: 283294
• PubChem ID: 186097
• Update Time: 2025-04-19

3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-chloro-3-(1,1-dimethylethyl)-6-(hydroxymethyl)-
• 3-tert-butyl-5-chloro-6-(hydroxymethyl)-1H-pyrimidine-2,4-dione
• DTXSID20180237
• SCHEMBL21820775
• 3-t-butyl-5-chloro-6-hydroxymethyl uracil
• Terbacil-hydroxymethyl 100 microg/mL in Acetonitrile
• 2,4(1h,3h)-pyrimidinedione, 5-chloro-3-(1,1-dimethylethyl)-6-(hydroxymethyl)-
• 3-tert-Butyl-5-chloro-6-hydroxymethyluracil
• Uracil, 3-tert-butyl-5-chloro-6-(hydroxymethyl)-
• 3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil)
• Uracil, 3-tert-butyl-5-chloro-6-(hydroxymethyl)- (8CI); 5-Chloro-3-(1,1-dimethylethyl)-6-(hydroxymethyl)-2,4(1H,3H)-pyrimidinedione; 3-tert-Butyl-5-chloro-6-hydroxymethyluracil
• Terbacil-hydroxymethyl
• 25546-02-5
• 5-Chloro-6-(hydroxymethyl)-3-tert-butyl-1H-pyrimidine-2,4-dione

• Inchi： 1S/C9H13ClN2O3/c1-9(2,3)12-7(14)6(10)5(4-13)11-8(12)15/h13H,4H2,1-3H3,(H,11,15)
• InChI Key： JIWWBTSLDXVUJL-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)NC(N(C1=O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 232.06159
• Monoisotopic Mass: 232.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų
• XLogP3: 0.6

Experimental Properties

• Density: 1.36
• Refractive Index: 1.563
• PSA: 69.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines